2-Chloro-1-methylpyridin-1-ium 4-methylbenzenesulfonate
2-Chloro-1-methylpyridin-1-ium 4-methylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
7403-46-5
VCID:
VC0105341
InChI:
InChI=1S/C7H8O3S.C6H7ClN/c1-6-2-4-7(5-3-6)11(8,9)10;1-8-5-3-2-4-6(8)7/h2-5H,1H3,(H,8,9,10);2-5H,1H3/q;+1/p-1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl
Molecular Formula:
C13H15ClNO3S+
Molecular Weight:
299.77 g/mol
2-Chloro-1-methylpyridin-1-ium 4-methylbenzenesulfonate
CAS No.: 7403-46-5
Reference Standards
VCID: VC0105341
Molecular Formula: C13H15ClNO3S+
Molecular Weight: 299.77 g/mol
| CAS No. | 7403-46-5 |
|---|---|
| Product Name | 2-Chloro-1-methylpyridin-1-ium 4-methylbenzenesulfonate |
| Molecular Formula | C13H15ClNO3S+ |
| Molecular Weight | 299.77 g/mol |
| IUPAC Name | 2-chloro-1-methylpyridin-1-ium;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C7H8O3S.C6H7ClN/c1-6-2-4-7(5-3-6)11(8,9)10;1-8-5-3-2-4-6(8)7/h2-5H,1H3,(H,8,9,10);2-5H,1H3/q;+1/p-1 |
| Standard InChIKey | KWNGIKVZXFFZNN-UHFFFAOYSA-M |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C[N+]1=CC=CC=C1Cl |
| PubChem Compound | 10990220 |
| Last Modified | Nov 11 2021 |
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